Cas no 2228909-26-8 (tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate
• CAS No: 2228909-26-8
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5951971
• PubChem ID: 165642087
• Update Time: 2025-06-08

tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate
• tert-butyl N-{4-[1-(aminomethyl)cyclohexyl]-3-hydroxyphenyl}carbamate
• 2228909-26-8
• EN300-1899233

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(22)20-13-7-8-14(15(21)11-13)18(12-19)9-5-4-6-10-18/h7-8,11,21H,4-6,9-10,12,19H2,1-3H3,(H,20,22)
• InChI Key： YWPNPPWBDBPQRE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CN)CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate

Introduction to tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate (CAS No. 2228909-26-8)

tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate (CAS No. 2228909-26-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of therapeutic agents for various diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate is notable for its tert-butyl carbamate moiety and the presence of a cyclohexyl ring with an aminomethyl group. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of compounds, making it a valuable functional group in drug design. The cyclohexyl ring with an aminomethyl substituent adds complexity and specificity to the molecule, which can influence its interactions with biological targets.

Synthesis of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the reaction of 4-(aminomethyl)cyclohexanone with 3-hydroxyaniline to form the intermediate amine, followed by protection of the amine with tert-butyl chloroformate. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of catalysts and green solvents, which have improved the overall process.

In terms of biological activity, tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate are also an important area of investigation. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its therapeutic potential. Studies have shown that the tert-butyl carbamate group can improve oral bioavailability and reduce metabolic degradation, which are crucial factors for drug efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate in various disease models. Early-phase trials have demonstrated favorable safety profiles and promising therapeutic effects. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-hydroxyphenyl}carbamate (CAS No. 2228909-26-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities and favorable pharmacokinetic properties, makes it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery.